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Compound of Interest

Compound Name: CC-509

Cat. No.: B1192457 Get Quote

Essential Safety and Handling Guide for CC-509
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

CC-509, a potent and orally bioavailable Syk kinase inhibitor. The IUPAC name for CC-509 is

[3-(2H-3,4,5,6-tetrahydropyran-4-ylamino)(1H-indazol-6-yl)][5-(2H-3,4,5,6-tetrahydropyran-4-

ylmethyl)(2H-1,2,4-triazolo[1,5-a]pyridin-2-yl)]amine, with a chemical formula of C24H29N7O2

and a molecular weight of 447.54.

As a biologically active compound under investigation, CC-509 should be handled with care in

a laboratory setting. While a specific Safety Data Sheet (SDS) for CC-509 is not publicly

available, this document outlines essential precautions and procedures based on best

practices for handling potent, non-volatile, powdered research compounds.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure during all stages of handling CC-509, from

receiving and unpacking to experimental use and disposal. The following table summarizes the

recommended PPE.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Aliquoting

(Powder)

Safety glasses

with side shields

or chemical

splash goggles

Double nitrile

gloves

Lab coat with

tight cuffs

N95 or higher

rated respirator

Solution

Preparation

Safety glasses

with side shields

or chemical

splash goggles

Nitrile gloves Lab coat

Not generally

required if

handled in a

fume hood

In-vitro/In-vivo

Experiments

Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required

Spill Cleanup
Chemical splash

goggles

Double nitrile

gloves
Disposable gown

N95 or higher

rated respirator

Waste Disposal
Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required

Operational and Disposal Plans
Receiving and Storage

Upon receipt, visually inspect the container for any damage or leakage.

Store CC-509 in a cool, dry, and well-ventilated area, away from incompatible materials.

The container should be clearly labeled with the compound name, concentration (if in

solution), date received, and any hazard warnings.

Handling Procedures
Weighing and Solution Preparation:

Preparation: Before handling the powdered form of CC-509, ensure you are in a designated

area with controlled ventilation, such as a chemical fume hood or a powder containment

hood.
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PPE: Don all required PPE as outlined in the table above, paying special attention to

respiratory protection to avoid inhalation of fine particles.

Weighing: Use a calibrated analytical balance. Handle the compound gently to minimize the

generation of airborne dust.

Dissolving: Add the solvent to the weighed compound slowly. Use a vortex mixer or sonicator

to aid dissolution as needed.

Cleaning: After preparation, decontaminate all surfaces and equipment. Dispose of any

contaminated disposables as hazardous waste.

Experimental Use:

When working with solutions of CC-509, always wear appropriate PPE.

Avoid contact with skin and eyes. In case of accidental contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention.

All work should be conducted in a well-ventilated area.

Spill Management
Evacuate: If a significant spill of powdered CC-509 occurs, evacuate the immediate area.

Secure: Restrict access to the spill area.

PPE: Don appropriate PPE, including respiratory protection, before re-entering the area.

Containment: For a powder spill, gently cover with a damp paper towel to avoid generating

dust. For a liquid spill, absorb with an inert material (e.g., vermiculite, sand).

Cleanup: Carefully collect the contained spill material into a labeled, sealed container for

hazardous waste.

Decontaminate: Clean the spill area with an appropriate solvent or detergent and water.
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Report: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Disposal Plan
All waste materials contaminated with CC-509 must be disposed of as hazardous chemical

waste in accordance with institutional and local regulations.

Solid Waste: Contaminated consumables such as gloves, paper towels, and pipette tips

should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing CC-509 should be collected in a labeled, sealed,

and compatible hazardous waste container. Do not pour any solutions down the drain.

Empty Containers: "Empty" containers that held powdered CC-509 should be treated as

hazardous waste and disposed of accordingly. Rinsing the container is not recommended as

the rinsate would also need to be collected as hazardous waste.

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for safely handling CC-509 in a research

laboratory setting.
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Workflow for Handling CC-509
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Caption: Logical workflow for the safe handling and disposal of CC-509.
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To cite this document: BenchChem. [Personal protective equipment for handling CC-509].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192457#personal-protective-equipment-for-
handling-cc-509]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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